Cas no 827026-67-5 (2-Oxazolidinone,5,5-dimethyl-4-(1-methylethyl)-3-(2-methyl-1-oxo-2-propenyl)-, (4S)-)

827026-67-5 structure
Product name:2-Oxazolidinone,5,5-dimethyl-4-(1-methylethyl)-3-(2-methyl-1-oxo-2-propenyl)-, (4S)-
2-Oxazolidinone,5,5-dimethyl-4-(1-methylethyl)-3-(2-methyl-1-oxo-2-propenyl)-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxazolidinone,5,5-dimethyl-4-(1-methylethyl)-3-(2-methyl-1-oxo-2-propenyl)-, (4S)-
- INDEX NAME NOT YET ASSIGNED
- (4S)-5,5-DIMETHYL-4-(1-METHYLETHYL)-3-(2-METHYL-1-OXO-2-PROPEN-1-YL)-2-OXAZOLIDINONE
- DTXSID701129020
- 827026-67-5
-
- Inchi: InChI=1S/C12H19NO3/c1-7(2)9-12(5,6)16-11(15)13(9)10(14)8(3)4/h7,9H,3H2,1-2,4-6H3/t9-/m0/s1
- InChI Key: MNPWYCDNFXWVGM-VIFPVBQESA-N
- SMILES: CC(C)C1C(OC(=O)N1C(=O)C(=C)C)(C)C
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6Ų
- XLogP3: 2.7
2-Oxazolidinone,5,5-dimethyl-4-(1-methylethyl)-3-(2-methyl-1-oxo-2-propenyl)-, (4S)- Related Literature
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Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Felcia Lai,Jonathan J. Du,Linda Váradi,Daniel Baker,Paul W. Groundwater,Jacob Overgaard,James A. Platts,David E. Hibbs Phys. Chem. Chem. Phys., 2016,18, 28802-28818
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Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
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António A. Vicente,Mike Boland,Yoav D. Livney Food Funct., 2020,11, 9316-9316
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Iker Riaño,Uxue Uria,Luisa Carrillo,Efraim Reyes,Jose L. Vicario Org. Chem. Front., 2015,2, 206-210
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Indah N. Kurniasih,Hua Liang,Sumit Kumar,Andreas Mohr,Sunil K. Sharma,Jürgen P. Rabe,Rainer Haag J. Mater. Chem. B, 2013,1, 3569-3577
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